![molecular formula C8H16ClN B6193055 rac-(1R,6S)-bicyclo[4.2.0]octan-2-amine hydrochloride CAS No. 2740623-27-0](/img/no-structure.png)
rac-(1R,6S)-bicyclo[4.2.0]octan-2-amine hydrochloride
Overview
Description
Rac-(1R,6S)-bicyclo[4.2.0]octan-2-amine hydrochloride is a useful research compound. Its molecular formula is C8H16ClN and its molecular weight is 161.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,6S)-bicyclo[4.2.0]octan-2-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system and the introduction of an amine group.", "Starting Materials": ["Cyclopentadiene", "Methacrolein", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Ethanol"], "Reaction": ["Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a Lewis acid catalyst to form a bicyclic intermediate.", "Step 2: The intermediate is then treated with ammonia in ethanol to introduce an amine group.", "Step 3: The amine intermediate is then reacted with hydrochloric acid to yield rac-(1R,6S)-bicyclo[4.2.0]octan-2-amine hydrochloride.", "Step 4: The product is purified by recrystallization or other suitable methods." ] } | |
CAS No. |
2740623-27-0 |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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